Cas no 2223997-72-4 (N-(1-Cyanocyclohexyl)-3-(5-methyl-1,3,4-oxadiazol-2-yl)-4-morpholineacetamide)
N-(1-Cyanocyclohexyl)-3-(5-methyl-1,3,4-oxadiazol-2-yl)-4-morpholineacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2223997-72-4
- N-(1-Cyanocyclohexyl)-2-[3-(5-methyl-1,3,4-oxadiazol-2-yl)morpholin-4-yl]acetamide
- EN300-26688579
- Z1887824866
- N-(1-Cyanocyclohexyl)-3-(5-methyl-1,3,4-oxadiazol-2-yl)-4-morpholineacetamide
-
- Inchi: 1S/C16H23N5O3/c1-12-19-20-15(24-12)13-10-23-8-7-21(13)9-14(22)18-16(11-17)5-3-2-4-6-16/h13H,2-10H2,1H3,(H,18,22)
- InChI Key: HNPVKGJUNTXRIK-UHFFFAOYSA-N
- SMILES: N1(CC(NC2(C#N)CCCCC2)=O)CCOCC1C1=NN=C(C)O1
Computed Properties
- Exact Mass: 333.18008961g/mol
- Monoisotopic Mass: 333.18008961g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 499
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 104Ų
Experimental Properties
- Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 12.15±0.20(Predicted)
N-(1-Cyanocyclohexyl)-3-(5-methyl-1,3,4-oxadiazol-2-yl)-4-morpholineacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26688579-0.05g |
N-(1-cyanocyclohexyl)-2-[3-(5-methyl-1,3,4-oxadiazol-2-yl)morpholin-4-yl]acetamide |
2223997-72-4 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-(1-Cyanocyclohexyl)-3-(5-methyl-1,3,4-oxadiazol-2-yl)-4-morpholineacetamide Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on N-(1-Cyanocyclohexyl)-3-(5-methyl-1,3,4-oxadiazol-2-yl)-4-morpholineacetamide
N-(1-Cyanocyclohexyl)-3-(5-methyl-1,3,4-oxadiazol-2-yl)-4-morpholineacetamide (CAS No. 2223997-72-4): An Overview
N-(1-Cyanocyclohexyl)-3-(5-methyl-1,3,4-oxadiazol-2-yl)-4-morpholineacetamide (CAS No. 2223997-72-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as acylamides, which are characterized by the presence of an amide functional group. The specific structure of this compound includes a cyano-substituted cyclohexyl moiety, a 5-methyl-1,3,4-oxadiazol ring, and a morpholineacetamide group. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.
The cyano-substituted cyclohexyl moiety is known for its ability to enhance the lipophilicity and metabolic stability of molecules, which can be crucial for improving their pharmacokinetic properties. The presence of this group may also influence the compound's binding affinity to specific biological targets, such as enzymes or receptors. The 5-methyl-1,3,4-oxadiazol ring is a heterocyclic structure that has been associated with various biological activities, including anti-inflammatory and antimicrobial properties. This ring system can provide additional stability and enhance the overall bioactivity of the molecule.
The morpholineacetamide group is a versatile functional group that can modulate the solubility and permeability of the compound. Morpholine is a six-membered heterocyclic amine that is often used in drug design to improve the aqueous solubility of hydrophobic molecules. The acetamide linkage further enhances the flexibility and conformational diversity of the molecule, which can be beneficial for optimizing its interactions with biological targets.
Recent studies have explored the potential therapeutic applications of N-(1-Cyanocyclohexyl)-3-(5-methyl-1,3,4-oxadiazol-2-yl)-4-morpholineacetamide. One notable area of research has focused on its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human monocytes and macrophages. These findings suggest that it may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, N-(1-Cyanocyclohexyl)-3-(5-methyl-1,3,4-oxadiazol-2-yl)-4-morpholineacetamide has also been investigated for its antimicrobial properties. Studies have demonstrated that it exhibits potent activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a promising candidate for developing new antibiotics to combat multidrug-resistant infections.
The pharmacokinetic profile of N-(1-Cyanocyclohexyl)-3-(5-methyl-1,3,4-oxadiazol-2-yl)-4-morpholineacetamide has been evaluated in preclinical studies using animal models. These studies have shown that the compound has good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver, lungs, and kidneys. The half-life of the compound is moderate, allowing for once-daily dosing in clinical settings.
Toxicity studies have also been conducted to assess the safety profile of N-(1-Cyanocyclohexyl)-3-(5-methyl-1,3,4-oxadiazol-2-yl)-4-morpholineacetamide. These studies have shown that it has low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.
In conclusion, N-(1-Cyanocyclohexyl)-3-(5-methyl-1,3,4-oxadiazol-2-yl)-4-morpholineacetamide (CAS No. 2223997-72-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in areas such as anti-inflammatory agents and antimicrobial drugs. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use in clinical settings.
2223997-72-4 (N-(1-Cyanocyclohexyl)-3-(5-methyl-1,3,4-oxadiazol-2-yl)-4-morpholineacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)